molecular formula H2 B154650 Tritium CAS No. 10028-17-8

Tritium

Cat. No. B154650
CAS RN: 10028-17-8
M. Wt: 6.032099 g/mol
InChI Key: UFHFLCQGNIYNRP-JMRXTUGHSA-N
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Description

Tritium, also known as hydrogen-3 (symbol T or 3H), is a rare and radioactive isotope of hydrogen with a half-life of approximately 12.3 years . The nucleus of tritium contains one proton and two neutrons . Tritium is extremely rare on Earth and is formed by the interaction of atmospheric gases with cosmic rays . It can be produced artificially by irradiating lithium metal or lithium-bearing ceramic pebbles in a nuclear reactor .


Synthesis Analysis

Tritium is formed naturally through nuclear reactions induced by cosmic rays in the upper layers of the atmosphere . It can also be produced most effectively by the nuclear reaction between lithium-6 and neutrons from nuclear-fission reactors . In the laboratory, tritium can be produced by passing a stream of high-purity T2 through a system for at least 18 hours, at a temperature of 375-400 °C .


Molecular Structure Analysis

The nucleus of tritium contains one proton and two neutrons, whereas the nucleus of the common isotope hydrogen-1 (protium) contains one proton and zero neutrons .


Chemical Reactions Analysis

Tritium is involved in various chemical reactions in nuclear reactors or complex systems . It is also used as a tracer in chemical reactions .


Physical And Chemical Properties Analysis

Tritium behaves like ordinary hydrogen in the body, distributing equally throughout the body’s water and excreted in the same ways as water . It does not have chemically toxic effects . Tritium can permeate directly through solid metals and other materials .

Scientific Research Applications

Tritium as a Research Tool in Various Sciences

Tritium, a radioactive isotope of hydrogen, has been extensively used as a research tool across multiple fields including chemistry, physics, biology, meteorology, and hydrology. It's particularly valuable in studies of biological and metabolic processes, where it serves as a tracer. Tritium or tritium-labeled compounds are used in exploring the effects of radiation on plants and animals and in understanding biochemical regulators like vitamins and hormones. In hydrology, tritium plays a major role in groundwater studies, which is vital for irrigation in arid regions (Hull & Fries, 1963).

Tritium in Environmental and Hydrological Studies

Tritium is an important environmental tracer in isotope hydrology. Its spatial and temporal distribution in different water types is crucial for understanding the dynamics of groundwater and connected surface water. Tritium data sets from various German institutions since the 1970s have been instrumental in providing baseline information for different water types, aiding a wide range of research questions and applications (Schmidt et al., 2020).

Tritium in Biological Research

Tritium has played a significant role in biological research. Studies have been conducted on the absorption and metabolism of tritium oxide and tritium gas in plants, providing insights into the extent of incorporation and retention of tritium in various environmental conditions (Cline, 1953).

Tritium in Fusion and Fission Reactors

Tritium is a key element in the development of fusion and fission reactors. Its behavior, handling, and safety have been subjects of extensive research, especially in the context of nuclear power generation and fusion reactor technology (Pecquet & Grisolia, 2015).

Tritium in Studying Climate and Geochemical Processes

In climate and geochemical simulations, tritium is used in model calibration studies to develop three-dimensional ocean circulation and mixing models. The North Atlantic tritium distribution, for instance, has been modeled to understand various aspects of oceanic behavior (Sarmiento, 1983).

Future Directions

Tritium DCFC Limited, a global leader in direct current (DC) fast chargers for electric vehicles (EVs), has implemented business measures designed to achieve a path to profitability in 2024 and reduce external capital requirements . The company plans to improve operational efficiency and margins to drive profitability and shareholder value .

properties

InChI

InChI=1S/H2/h1H/i1+2T
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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InChI Key

UFHFLCQGNIYNRP-JMRXTUGHSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[HH]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

[3H][3H]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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Molecular Formula

H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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DSSTOX Substance ID

DTXSID80881374
Record name Tritium molecule
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Molecular Weight

6.032098563 g/mol
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Physical Description

Tritium comprises a billionth of a billionth percent of natural hydrogen; it is found as tritium gas (HT) and tritiated water (HTO). [Argonne]
Record name Tritium
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Boiling Point

-248.12 °C (25.04 K)
Record name TRITIUM, RADIOACTIVE
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Density

Critical volume: 57.1 cu cm/mol (calc); heat of sublimation: 1640 J/mol; entropy of vaporization: 54.0 J/mol.K; molar density of liquid at 25 K: 42.65 mol/L
Record name TRITIUM, RADIOACTIVE
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Product Name

Tritium

Color/Form

Gas

CAS RN

10028-17-8
Record name Tritium
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Record name Tritium
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Record name Tritium
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Record name Tritium
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Record name TRITIUM
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Record name TRITIUM, RADIOACTIVE
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Melting Point

-254.54 °C (20.62 K) at 162 mm Hg
Record name TRITIUM, RADIOACTIVE
Source Hazardous Substances Data Bank (HSDB)
URL https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6467
Description The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel.

Citations

For This Compound
828,000
Citations
S Okada, N Momoshima - Health physics, 1993 - journals.lww.com
… to tritium in gas form, tritium in oxide form, tritium surface contamination, and other tritium-… tritium in the lung and from its oxidized tritium in the gastrointestinal tract; 4) prevention of …
Number of citations: 228 journals.lww.com
S Kaufman, WF Libby - Physical Review, 1954 - APS
… tritium contents ofvintage wines appear to agree with the time elapsed since bottling, indicating the tritium … Some of the possible applications of natural tritium to problems of hydrology …
Number of citations: 522 journals.aps.org
AV Grosse, WM Johnston, RL Wolfgang, WF Libby - Science, 1951 - science.org
… to a natural abundance of tritium of about oneatom in 1018 … of tritium with his mass spectrograph and concluded that T/D must be less than 2 in 105. Our measurements gave a tritium …
Number of citations: 166 www.science.org
F Eyrolle, L Ducros, S Le Dizès… - Journal of …, 2018 - Elsevier
… bound tritium (OBT) formed from gaseous or liquid tritium … to assess the biological impact of tritium on humans (ASN, 2010). … the presence of technogenic tritium in a sedimentary archive …
Number of citations: 94 www.sciencedirect.com
S Diabate, S Strack - Health physics, 1993 - journals.lww.com
… tritium decreases as a function of the tritium concentration in cellular water. Tritium on … Nonexchangeable tritium Tritium is incorporated into stable bonds to carbon atoms only via …
Number of citations: 222 journals.lww.com
M Glugla, A Antipenkov, S Beloglazov… - Fusion Engineering and …, 2007 - Elsevier
… tritium loop is required, along with all the auxiliary systems necessary for the safe handling of tritium… considerable and unprecedented deuterium–tritium flow rates with high flexibility and …
Number of citations: 187 www.sciencedirect.com
C Boyer, L Vichot, M Fromm, Y Losset… - … and experimental botany, 2009 - Elsevier
The aim of this paper is to provide an overview of the literature regarding the fate of tritium in plants. At first, some prerequisites about the sources, chemical and physical characteristics, …
Number of citations: 162 www.sciencedirect.com
H Craig, D Lal - Tellus, 1961 - Taylor & Francis
… The deuterium and tritium data show that the increases in tritium content observed during … of synthetic tritium rather than to random fluctuations. The deuterium-tritium relationships are …
Number of citations: 208 www.tandfonline.com
JE Phillips, CE Easterly - 1980 - osti.gov
A review of tritium sources is presented. The tritium production and release rates are discussed for light water reactors (LWRs), heavy water reactors (HWRs), high temperature gas …
Number of citations: 50 www.osti.gov
AE Robinson - arXiv preprint arXiv:2006.13278, 2020 - arxiv.org
XENON1T recently reported an excess of low-energy electron recoil events that may be attributable to either new physics or to the radioactive decay of tritium. It is likely that hydrogen is …
Number of citations: 28 arxiv.org

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